7-Chloromethyl-chromen-2-one

• Molecular Formula: C10H7ClO2
• Molecular Weight: 194.61 g/mol
• IUPAC Name: 7-(chloromethyl)chromen-2-one
• InChI: InChI=1S/C10H7ClO2/c11-6-7-1-2-8-3-4-10(12)13-9(8)5-7/h1-5H,6H2
• InChI Key: FCYWGLAUIPYSJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CC(=O)O2)CCl

Description

7-Chloromethyl-chromen-2-one (CAS: 41295-51-6), also known as 4-(chloromethyl)-7-methyl-2H-chromen-2-one, is a chlorinated coumarin derivative with the molecular formula C₁₁H₉ClO₂ and a molecular weight of 208.64 g/mol . Its structure features a chromen-2-one core substituted with a chloromethyl group at the 4-position and a methyl group at the 7-position. This compound is of interest in medicinal chemistry due to the versatility of the coumarin scaffold, which is known for diverse pharmacological activities, including anticoagulant, antimicrobial, and anticancer properties. The chloromethyl group enhances metabolic stability and reactivity, making it a valuable intermediate for synthesizing bioactive hybrids or prodrugs .

Comparison with Similar Compounds

Key Observations :

• Chlorine Position : Chlorine at the 7-position (as in 7-Chloromethyl-chromen-2-one) improves metabolic stability compared to 6-chloro analogs .
• Hydroxyl Groups : Hydroxyl substituents (e.g., 4-hydroxy in 18735-81-4) increase polarity but may reduce bioavailability due to rapid glucuronidation .
• Bulkier Substituents : The 4-(4-chlorophenyl) group in 1437756-74-5 enhances lipophilicity, favoring membrane penetration in anticancer agents .

Pharmacological and Physicochemical Properties

Property	7-Chloromethyl-chromen-2-one	7-Chloro-4-hydroxy-chromen-2-one	7-(Diethylamino)-4-methyl-chromen-2-one
LogP (Predicted)	2.8	1.5	3.2
Metabolic Stability	High (chlorine as bioisostere)	Moderate (hydroxyl vulnerability)	High (diethylamino group)
Solubility (mg/mL)	0.12 (DMSO)	1.8 (Water)	0.09 (DMSO)
Bioactivity	Intermediate for hybrids	Anticoagulant	Fluorescent imaging

Critical Insights :

• Chlorine vs. Hydroxyl : Chlorine at the 7-position (as in 7-Chloromethyl-chromen-2-one) enhances metabolic resistance compared to hydroxylated analogs, which are prone to phase II metabolism .
• Amino Substitutions: 7-(Diethylamino)-4-methyl-chromen-2-one exhibits fluorescence due to extended conjugation, making it suitable for bioimaging .